![molecular formula C8H4F2N2O2 B1606174 6,7-Difluoroquinoxaline-2,3(1H,4H)-dione CAS No. 91895-29-3](/img/structure/B1606174.png)
6,7-Difluoroquinoxaline-2,3(1H,4H)-dione
Overview
Description
6,7-Difluoroquinoxaline-2,3(1H,4H)-dione, also known as DFQD, is a heterocyclic compound with a broad range of applications in scientific research. It is a difluoroquinoxaline derivative and is a type of heterocyclic compound composed of two nitrogen atoms and three carbon atoms. The compound has a molecular formula of C7H3F2N2O2 and a molecular weight of 182.12 g/mol. It is a white crystalline solid with a melting point of 125-127°C.
Scientific Research Applications
Quantitative Physiological Characterization
6,7-Difluoroquinoxaline-2,3(1H,4H)-dione and related compounds have been studied for their effects on excitatory amino acid responses in neurons. For instance, 6-cyano-7-nitroquinoxaline-2,3-dione (CNQX) has shown potential in reducing peak inward currents induced by amino acids like kainate and quisqualate, and in modulating synaptic transmission in systems involving glutamate or related excitatory amino acids (Yamada, Dubinsky, & Rothman, 1989).
Electrochemical Synthesis
The electrochemical synthesis of quinoxalinediones, including derivatives of 6,7-Difluoroquinoxaline-2,3(1H,4H)-dione, has been explored. For example, the synthesis of 1,4-di(2-pyridylmethyl)-1,2,3,4-tetrahydroquinoxaline-6,7-dione via electrooxidation highlights a method for creating these compounds with high yield and purity (Dowlati, Nematollahi, & Othman, 2012).
Chemosensor Development
Quinoxalinediones, including 6,7-difluoroquinoxaline-2,3-dione, have been investigated for their potential as chemosensors. For instance, the use of 6-nitro-1,4-dihydroquinoxaline-2,3-dione in detecting biologically important anions highlights the application of these compounds in developing sensitive and specific sensors (Shao, Lin, Cai, & Lin, 2009).
Antibacterial Activity
Some derivatives of 6,7-difluoroquinoxaline-2,3(1H,4H)-dione have shown promise in antibacterial applications. For example, certain synthesized compounds demonstrated significant in vitro antibacterial activity against various bacterial strains, showcasing the potential of these derivatives in medicinal chemistry (Pawar & Bhise, 2008).
Fluorescent Pre-Chromatographic Derivatization
Compounds like phanquinone, which is structurally related to 6,7-difluoroquinoxaline-2,3(1H,4H)-dione, have been used in liquid chromatographic analyses of amino acid dosage forms. This application demonstrates the versatility of quinoxalinediones in analytical chemistry (Gatti, Gioia, & Pietra, 2002).
properties
IUPAC Name |
6,7-difluoro-1,4-dihydroquinoxaline-2,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F2N2O2/c9-3-1-5-6(2-4(3)10)12-8(14)7(13)11-5/h1-2H,(H,11,13)(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFUMSIBOUBHLIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1F)F)NC(=O)C(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10356383 | |
Record name | 6,7-Difluoro-1,4-dihydro-2,3-quinoxalinedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10356383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-Difluoroquinoxaline-2,3(1H,4H)-dione | |
CAS RN |
91895-29-3 | |
Record name | 6,7-Difluoro-1,4-dihydro-2,3-quinoxalinedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10356383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6,7-DIFLUOROQUINOXALINE-2,3(1H,4H)-DIONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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